Cas no 1260745-86-5 (Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate)

• Product Name: Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate
• CAS No: 1260745-86-5
• MF: C₄H₂N₄Na₂O₄
• MW: 216.062621593475
• CID: 5320795
• Update Time: 2025-06-13

Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate
• Sodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate
• 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid,disodium salt
• 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt
• Z3244865889

• Inchi： 1S/C4H4N4O4.2Na/c9-3(10)1-5-7-2(4(11)12)8-6-1;;/h(H,5,6)(H,7,8)(H,9,10)(H,11,12);;/q;2*+1/p-2
• InChI Key： NEJQRCMKIAPUCX-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].[O-]C(C1=NNC(C(=O)[O-])=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 252
• Topological Polar Surface Area: 129

Additional information on Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate

Comprehensive Overview of Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate (CAS No. 1260745-86-5)

Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate (CAS No. 1260745-86-5) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. The compound belongs to the tetrazine family, a class of nitrogen-rich heterocycles known for their remarkable reactivity and versatility. Its molecular formula, C₆H₂N₄Na₂O₄, highlights the presence of two sodium ions, which contribute to its solubility in aqueous solutions, making it particularly useful in biochemical and pharmaceutical research.

One of the most intriguing aspects of Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate is its role in click chemistry, a rapidly growing field that focuses on efficient and selective chemical reactions. The compound's tetrazine core is highly reactive toward dienophiles, enabling its use in bioorthogonal labeling and conjugation techniques. This property has made it a valuable tool in drug discovery, bioconjugation, and materials science, where precise molecular interactions are critical. Researchers are increasingly exploring its potential in targeted drug delivery systems and diagnostic imaging, aligning with the current trend toward personalized medicine.

In addition to its applications in life sciences, Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate has also found use in advanced materials. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for designing smart materials with tunable properties. For instance, it has been investigated for its potential in energy storage devices, such as batteries and supercapacitors, where its redox-active tetrazine moiety could enhance charge storage capacity. This aligns with the global push toward sustainable energy solutions, a topic of immense interest among researchers and policymakers alike.

The synthesis of Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate typically involves the condensation of hydrazine derivatives with dicarbonyl compounds, followed by sodium salt formation. This process has been optimized to achieve high yields and purity, ensuring its suitability for sensitive applications. Recent advancements in green chemistry have also explored eco-friendly synthesis routes, addressing the growing demand for sustainable chemical practices. As environmental concerns continue to dominate scientific discourse, the development of greener synthetic methods for compounds like this one remains a hot topic.

From a safety perspective, Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate is generally regarded as stable under standard laboratory conditions. However, like all chemicals, it requires proper handling to avoid unnecessary exposure. Its compatibility with aqueous systems and mild reaction conditions further enhances its appeal for industrial and academic use. The compound's stability and reactivity profile have been extensively documented, making it a reliable choice for researchers seeking reproducible results.

Looking ahead, the future of Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate appears promising, with ongoing studies exploring its potential in nanotechnology and catalysis. Its unique combination of properties positions it as a versatile building block for next-generation technologies. As the scientific community continues to uncover new applications, this compound is likely to remain a focal point of innovation, bridging the gap between fundamental research and real-world solutions.